Cas no 3009-13-0 (Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1))

• Product Name: Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1)
• CAS No: 3009-13-0
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 314033
• PubChem ID: 76370
• Update Time: 2025-11-01

Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1)
• 1-[(3-nitrophenyl)methoxymethyl]pyridin-1-ium,chloride
• 1-[(M-NITROBENZYLOXY)- METHYL]PYRIDINIUM CHLORIDE
• 1-(((3-Nitrophenyl)methoxy)methyl)pyridinium chloride
• 1-[(3-Nitrobenzyloxy)methyl]pyridinium chloride
• 1-{[(3-nitrobenzyl)oxy]methyl}pyridinium chloride
• EINECS 221-128-5
• Pyridinium, 1-[[(3-nitrophenyl)methoxy]methyl]-, chloride
• J-017778
• FT-0634597
• 1-[(3-nitrophenyl)methoxymethyl]pyridin-1-ium;chloride
• 1-{[(3-nitrophenyl)methoxy]methyl}pyridin-1-ium chloride
• 1-(3-NITROBENZYLOXYMETHYL)PYRIDINIUM CHLORIDE
• DTXSID40883935
• 1-(((3-Nitrobenzyl)oxy)methyl)pyridin-1-iumchloride
• 3009-13-0
• AKOS024374971
• Pyridinium, 1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1)
• 1-((3-nitrobenzyloxy)methyl)pyridinium chloride
• MOROXYDINEHYDROCHLORIDE
• Pyridinium, 1-(((3-nitrophenyl)methoxy)methyl)-, chloride
• Pyridinium, 1-(((3-nitrophenyl)methoxy)methyl)-, chloride (1:1)
• NS00048886
• N-(3-Nitrobenzyloxymethyl)pyridinium chloride
• SCHEMBL737332
• 1-(((3-Nitrobenzyl)oxy)methyl)pyridin-1-ium chloride
• (m-nitrobenzyloxy)methyl pyridinium chloride
• DTXCID601023413
• DB-047702
• BITDLWAQPKSXTF-UHFFFAOYSA-M

• Inchi： 1S/C13H13N2O3.ClH/c16-15(17)13-6-4-5-12(9-13)10-18-11-14-7-2-1-3-8-14;/h1-9H,10-11H2;1H/q+1;/p-1
• InChI Key： BITDLWAQPKSXTF-UHFFFAOYSA-M
• SMILES： [Cl-].O(C[N+]1C=CC=CC=1)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.06100
• Monoisotopic Mass: 280.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.3396 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6470 (estimate)
• PSA: 58.93000
• LogP: -0.41620
• Solubility: Not available

Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, chloride (1:1)

Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, Chloride (1:1): A Comprehensive Overview

Pyridinium, specifically the compound Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, Chloride (1:1) with CAS No. 3009-13-0, is a unique organic compound that has garnered significant attention in various scientific and industrial applications. This compound is notable for its structural complexity and functional versatility, making it a valuable component in fields such as pharmaceuticals, materials science, and electrochemistry. The molecule consists of a pyridinium ring system with a substituted methoxy group attached to the nitrogen atom, further linked to a 3-nitrophenyl moiety. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, Chloride (1:1) typically involves multi-step organic reactions. The process often begins with the preparation of the 3-nitrophenol derivative, followed by its conversion into the corresponding methyl ether. Subsequently, this intermediate is subjected to nucleophilic substitution or coupling reactions with pyridine derivatives to form the final pyridinium salt. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most intriguing aspects of this compound is its electrochemical behavior. Studies have shown that Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, Chloride (1:1) exhibits excellent redox properties due to the conjugated aromatic system and electron-withdrawing groups present in its structure. These properties make it a promising candidate for applications in energy storage devices such as batteries and supercapacitors. Researchers have also explored its potential as an electrolyte additive to enhance the performance of lithium-ion batteries.

In the field of materials science, this compound has been utilized as a building block for constructing advanced materials with tailored functionalities. For instance, it has been incorporated into polymer networks to create stimuli-responsive materials that can respond to external stimuli such as light or temperature changes. Additionally, its ability to form self-assembled monolayers has been leveraged in surface modification applications, enhancing the properties of surfaces for use in sensors and catalysis.

The pharmacological potential of Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, Chloride (1:1) has also been a subject of recent investigations. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities due to the presence of nitro groups and phenolic moieties. These findings open up possibilities for its application in drug development targeting chronic inflammatory diseases and oxidative stress-related disorders.

Furthermore, advancements in computational chemistry have provided deeper insights into the molecular interactions and reactivity of this compound. Quantum mechanical calculations have revealed that the electron-withdrawing nitro group significantly influences the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. This understanding has facilitated the design of more efficient synthetic pathways and reaction conditions.

In conclusion, Pyridinium,1-[[(3-nitrophenyl)methoxy]methyl]-, Chloride (1:1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with exceptional properties that continue to drive innovative research and development efforts. As scientific advancements unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.